Cas no 1804381-00-7 (4-Bromo-5-bromomethyl-2-cyanophenylacetic acid)

• Product Name: 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid
• CAS No: 1804381-00-7
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4942966
• Update Time: 2025-06-09

4-Bromo-5-bromomethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7Br2NO2/c11-4-7-1-6(3-10(14)15)8(5-13)2-9(7)12/h1-2H,3-4H2,(H,14,15)
• InChI Key： CLTXWRYYCTWMBG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CC(=O)O)=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid

4-Bromo-5-bromomethyl-2-cyanophenylacetic Acid (CAS No. 1804381-00-7): An Overview of Its Structure, Synthesis, and Applications

4-Bromo-5-bromomethyl-2-cyanophenylacetic acid (CAS No. 1804381-00-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its complex aromatic core and functional groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid is C₁₀H₇Br₂NO₂, and its molecular weight is 319.97 g/mol. The compound features a brominated benzene ring with a bromomethyl group and a cyano group attached to the aromatic core, along with an acetic acid moiety. This combination of functional groups imparts unique chemical properties and reactivity, making it an attractive target for synthetic chemists.

The synthesis of 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid has been extensively studied, with several methods reported in the literature. One common approach involves the bromination of a substituted benzene derivative followed by the introduction of the cyano and acetic acid functionalities. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis involving the bromination of 2-cyanoacetophenone, followed by the addition of bromomethyl groups and subsequent esterification to form the final product.

In terms of its applications, 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid has shown promise in various fields. In medicinal chemistry, it serves as a key intermediate in the synthesis of potential drug candidates. For example, researchers at the University of California have utilized this compound as a building block in the development of novel anticancer agents. The brominated and cyano functionalities provide opportunities for further functionalization and optimization, enhancing the therapeutic potential of these compounds.

Beyond pharmaceutical applications, 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid has also found use in materials science. Its unique structure makes it suitable for the preparation of advanced polymers and coatings with enhanced mechanical and thermal properties. A study published in Macromolecules demonstrated the use of this compound as a monomer in the synthesis of copolymers with improved stability and performance characteristics.

The reactivity and versatility of 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid have also been explored in catalytic reactions. Recent research has shown that this compound can serve as an efficient ligand in transition metal-catalyzed reactions, facilitating the formation of complex organic molecules with high selectivity and yield. This property has significant implications for industrial processes where high efficiency and selectivity are crucial.

In addition to its synthetic applications, 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid has been studied for its biological activity. Preliminary studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For instance, it has shown potential as an inhibitor of histone deacetylases (HDACs), which are important targets in cancer therapy. Further research is needed to fully understand its biological mechanisms and therapeutic potential.

The environmental impact of 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid is another area of interest. While it is not classified as a hazardous substance, proper handling and disposal procedures should be followed to ensure environmental safety. Studies on its biodegradability and ecotoxicity are ongoing to provide comprehensive data on its environmental profile.

In conclusion, 4-Bromo-5-bromomethyl-2-cyanophenylacetic acid (CAS No. 1804381-00-7) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique molecular structure provides opportunities for further functionalization and optimization, making it a valuable intermediate in various research and industrial processes. Ongoing research continues to uncover new applications and properties of this compound, highlighting its significance in modern chemistry.